Cas no 108-97-4 (4H-Pyran-4-one)

• Product Name: 4H-Pyran-4-one
• CAS No: 108-97-4
• MF: C₅H₄O₂
• MW: 96.0840616226196
• MDL: MFCD00006576
• CID: 171893
• PubChem ID: 87559187
• Update Time: 2025-04-19

4H-Pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one
• GAMMA-PYRONE
• pyran-4-one
• γ-Pyrone
• 4-Pyrone
• Pyrocoman
• 4H-Pyran, 4-oxo-
• GAMMA-PYRONE, 4-PYRONE
• 4H-PYRAN-4-ONE, 98+%
• 4-Pyranone
• .gamma.-Pyrone
• 4-oxo-4H-pyran
• UJ7X07IM7Z
• CVQUWLDCFXOXEN-UHFFFAOYSA-N
• AK110934
• 4-oxo-1H-pyran
• 4H-pyran-4-on
• FCH1115116
• AX8030131
• A5539
• Q3411301
• 108-97-4
• CHEBI:37966
• AS-56532
• FT-0626622
• Z586248016
• EN300-49123
• 4H-Pyran-4-one, >=98%
• DTXSID20148352
• UNII-UJ7X07IM7Z
• CS-0108723
• MFCD00006576
• J-002217
• NS00023510
• EINECS 203-634-8
• SY051693
• A-Pyrone
• AKOS016008736
• DTXCID2070843
• DB-040854
• g-Pyrone

• MDL： MFCD00006576
• Inchi： 1S/C5H4O2/c6-5-1-3-7-4-2-5/h1-4H
• InChI Key： CVQUWLDCFXOXEN-UHFFFAOYSA-N
• SMILES： O1C=CC(C=C1)=O

Computed Properties

• Exact Mass: 96.02110
• Monoisotopic Mass: 96.021129366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Light yellow ~ reddish yellow solid
• Density: 1.20
• Melting Point: 32°C(lit.)
• Boiling Point: 215°C(lit.)
• Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
• Refractive Index: 1.5238
• PSA: 30.21000
• LogP: 0.63980
• Solubility: It is easily soluble in water, chloroform and diethyl ether, and soluble in ethanol and benzene.

4H-Pyran-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-8-10
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives